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Compound of Interest

Compound Name: iJak-381

Cat. No.: B608068 Get Quote

The following document provides essential safety and logistical information for the proper

disposal of iJak-381 (also known as GDC-0214), a potent and selective Janus kinase (JAK)

inhibitor used in laboratory research.[1][2][3] Adherence to these procedural guidelines is

critical for ensuring personnel safety and environmental compliance.

Hazard Assessment and Classification
Based on available Safety Data Sheets (SDS), iJak-381 is not classified as a hazardous

substance or mixture under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.[4] It is also considered non-hazardous for transport.[4] However, as a

potent bioactive molecule, all waste containing iJak-381 should be handled with care to

minimize exposure and environmental release.

Data Presentation: Chemical and Safety Properties
The following table summarizes key quantitative data for iJak-381.
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Property Value Reference

CAS Number 1831144-46-7 [1][2][3]

Molecular Formula C28H28ClF2N9O3 [2][3][4]

Molecular Weight 612.04 g/mol [2][3]

Appearance Solid powder [2][3]

Solubility 10 mM in DMSO [2]

Hazard Classification
Not a hazardous substance or

mixture
[4]

Transport Information
Not considered hazardous for

transport (DOT, IMDG, IATA)
[4]

Experimental Protocols: Step-by-Step Disposal
Procedure
This protocol outlines the recommended steps for the disposal of iJak-381 waste, including

pure compound, contaminated labware, and solutions.

3.1. Personal Protective Equipment (PPE)

Before handling any waste, ensure appropriate PPE is worn:

Safety glasses or goggles

Standard laboratory coat

Chemical-resistant gloves (e.g., nitrile)

3.2. Waste Segregation and Collection

Proper segregation is the first and most critical step in the waste disposal process.

Step 1: Identify Waste Streams. Differentiate between the following types of iJak-381 waste:
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Unused/Expired Solid Compound: The original solid powder.

Contaminated Labware: Items such as pipette tips, tubes, flasks, and gloves that have

come into direct contact with iJak-381.

Aqueous/Solvent Solutions: Liquid waste containing dissolved iJak-381.

Step 2: Collect Waste.

Solid Waste: Collect unused iJak-381 and contaminated disposable labware in a

dedicated, clearly labeled hazardous waste container or a robust, sealable plastic bag.

The label should read: "Non-Hazardous Pharmaceutical Waste for Incineration: iJak-381
(CAS: 1831144-46-7)".

Liquid Waste: Collect solutions containing iJak-381 in a dedicated, sealed, and shatter-

resistant waste container. The container must be compatible with the solvent used (e.g., a

high-density polyethylene container for DMSO solutions). Label the container with the full

chemical contents, including solvents and the estimated concentration of iJak-381.

3.3. Consultation and Handover

Step 3: Consult with EHS. Contact your institution's Environmental Health and Safety (EHS)

department. Inform them of the nature of the waste (non-hazardous research

pharmaceutical) and follow their specific guidance for collection and disposal.[5] Even for

non-hazardous substances, institutional policies often require specific disposal pathways to

ensure compliance with local and federal regulations.[4][6]

Step 4: Schedule Waste Pickup. Arrange for the collection of the segregated waste

containers by the EHS office or their designated waste management vendor. Do not dispose

of any iJak-381 waste in general trash or down the drain.[7]

3.4. Recommended Final Disposal Method

While iJak-381 is not classified as hazardous, the standard best practice for investigational

pharmaceutical compounds is destruction via incineration.[5] This ensures the complete

breakdown of the active molecule, preventing its release into the environment. Your EHS

department will coordinate this final disposal step.
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Mandatory Visualizations
The following diagrams illustrate key procedural workflows.

Step 1: Preparation

Step 2: Segregation

Step 3: Containment

Step 4: Disposal Path
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Caption: Workflow for the proper disposal of iJak-381 waste.

Disclaimer: This document provides guidance based on publicly available safety information.

Always consult your institution's specific waste disposal protocols and your Environmental

Health and Safety (EHS) office before disposing of any chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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